2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone

• Molecular Formula: C10H6ClF3N2O
• Molecular Weight: 262.61 g/mol
• IUPAC Name: 2-chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone
• InChI: InChI=1S/C10H6ClF3N2O/c11-5-8(17)16-7-4-2-1-3-6(7)15-9(16)10(12,13)14/h1-4H,5H2
• InChI Key: DAPDDWGXNCTQDL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(N2C(=O)CCl)C(F)(F)F

Description

2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone is a chemical compound that belongs to the benzimidazole family. Benzimidazoles are known for their diverse pharmacological activities, including antimicrobial, anticancer, antiviral, and antiparasitic properties

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone typically involves the condensation of 2-(trifluoromethyl)benzimidazole with chloroacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine, which facilitates the formation of the desired product. The reaction conditions often include maintaining a low temperature to control the reaction rate and prevent side reactions .

Industrial Production Methods

While specific industrial production methods for this compound are not extensively documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, such as temperature, pressure, and solvent choice, to ensure high yield and purity of the product. Industrial production may also incorporate continuous flow reactors to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone can undergo various chemical reactions, including:

Nucleophilic substitution: The chloro group can be replaced by nucleophiles such as amines, thiols, or alkoxides.

Oxidation and reduction: The benzimidazole ring can participate in redox reactions, altering its electronic properties and reactivity.

Hydrolysis: The compound can hydrolyze under acidic or basic conditions, leading to the formation of benzimidazole derivatives and other by-products.

Common Reagents and Conditions

Nucleophilic substitution: Common reagents include amines, thiols, and alkoxides, typically in the presence of a base such as sodium hydroxide or potassium carbonate.

Oxidation: Reagents like hydrogen peroxide or potassium permanganate can be used.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, nucleophilic substitution with an amine would yield a corresponding amide derivative, while oxidation might produce a benzimidazole oxide .

Scientific Research Applications

2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound’s potential antimicrobial and antiparasitic properties make it a candidate for biological studies.

Medicine: Research into its anticancer and antiviral activities is ongoing, with the aim of developing new therapeutic agents.

Industry: It may be used in the development of agrochemicals and other industrial products

Comparison with Similar Compounds

Similar Compounds

• 2-Chloro-1-[2-(methyl)benzimidazol-1-yl]ethanone
• 2-Chloro-1-[2-(fluoromethyl)benzimidazol-1-yl]ethanone
• 2-Chloro-1-[2-(bromomethyl)benzimidazol-1-yl]ethanone

Uniqueness

2-Chloro-1-[2-(trifluoromethyl)benzimidazol-1-yl]ethanone is unique due to the presence of the trifluoromethyl group, which imparts distinct electronic and steric properties. This makes it more resistant to metabolic degradation and enhances its binding affinity to target molecules compared to similar compounds .